Cas no 79326-04-8 (5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one)

• Product Name: 5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
• CAS No: 79326-04-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1796673
• Update Time: 2024-11-26

5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
• 5-Hydroxy-6-methoxycoumarin
• Floribin

• Inchi： 1S/C10H8O4/c1-13-8-4-3-7-6(10(8)12)2-5-9(11)14-7/h2-5,12H,1H3
• InChI Key： CIWXNUFLRXYBQV-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C(OC(C=C2)=O)=CC=1

Computed Properties

• Exact Mass: 192.042
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins